Cas no 149418-41-7 (3,4-Dibromofuran-2(5h)-one)

3,4-Dibromofuran-2(5H)-one is a brominated furanone derivative with applications in organic synthesis and pharmaceutical intermediates. Its reactive bromine substituents make it a versatile building block for constructing complex heterocyclic frameworks. The compound exhibits high electrophilicity, enabling efficient participation in nucleophilic substitution and cross-coupling reactions. Its rigid furanone core provides structural stability while allowing for further functionalization. The product is particularly valuable in medicinal chemistry for developing bioactive molecules due to its ability to introduce bromine atoms at specific positions. Proper handling is required due to its potential reactivity, and it should be stored under inert conditions to maintain stability.

3,4-Dibromofuran-2(5h)-one structure

Product Name:3,4-Dibromofuran-2(5h)-one

CAS No:149418-41-7

MF:C₄H₂Br₂O₂

MW:241.865479946136

MDL:MFCD02752391

CID:144552

PubChem ID:329763630

Update Time:2025-10-17

3,4-Dibromofuran-2(5h)-one Chemical and Physical Properties

Names and Identifiers

- 2(5H)-Furanone,3,4-dibromo-
- 3,4-Dibromofuran-2(5H)-one
- 2,3-Dibrom-4-hydroxy-cis-crotonsaeure-lacton
- 2,3-dibromo-4-hydroxy-cis-crotonic acid-lactone
- 3,4-Dibrom-5H-furan-2-on
- 3,4-Dibromo-2(5H)-furanone
- 3,4-dibromo-5H-furan-2-one
- AC1L4CP0
- ACMC-20anfr
- CCRIS 6705
- CTK4C6201
- SureCN1558716
- 3,4-Dibromo-2(5H)-furanone 97%
- AKOS015834431
- UBAYSWXSWXORAN-UHFFFAOYSA-N
- 4KDF7Q3W7J
- SCHEMBL1558716
- 3,4-Dibromo-2(5H)-furanone, 97%
- AS-54907
- W10946
- FT-0685414
- DTXSID30164265
- A884277
- SY318878
- 3,4-dibromo-2H-furan-5-one
- 3,4-Dibromo-2,5-dihydrofuran-2-one
- ZFA41841
- CS-0092876
- SB61798
- 2,3-dibromo-2-buten-4-olide
- W-205689
- 2(5H)-Furanone, 3,4-dibromo-
- EN300-75643
- 3,4-dibromo-2(5H) furanone
- 149418-41-7
- MFCD02752391
- DB-028396
- 3,4-Dibromofuran-2(5h)-one
- MDL： MFCD02752391
- Inchi： 1S/C4H2Br2O2/c5-2-1-8-4(7)3(2)6/h1H2
- InChI Key： UBAYSWXSWXORAN-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=O)OC1)Br

Computed Properties

Exact Mass: 239.84206
Monoisotopic Mass: 239.842
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3A^2
XLogP3: 1.5

Experimental Properties

Density: 2.566
Melting Point: 90-94 °C
Boiling Point: 315°C at 760 mmHg
Flash Point: 144.3°C
Refractive Index: 1.673
PSA: 26.3
LogP: 1.54460

3,4-Dibromofuran-2(5h)-one Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H317-H319
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3,4-Dibromofuran-2(5h)-one Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	069634-1g	3,4-Dibromofuran-2(5H)-one	149418-41-7	95+%	1g	2778CNY	2021-05-07
Alichem	A159003400-10g	3,4-Dibromofuran-2(5H)-one	149418-41-7	95%	10g	411.95 USD	2021-06-11
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	069634-1g	3,4-Dibromofuran-2(5H)-one	149418-41-7	95+%	1g	2778.0CNY	2021-07-13
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	719226-1G	3,4-Dibromofuran-2(5h)-one	149418-41-7	97%	1G	￥759.69	2022-02-24
eNovation Chemicals LLC	D320524-25g	3,4-Dibromofuran-2(5H)-one	149418-41-7	95%	25g	$1450	2024-08-03
TRC	D425633-100mg	3,4-Dibromofuran-2(5h)-one	149418-41-7		100mg	$110.00	2023-05-18
TRC	D425633-250mg	3,4-Dibromofuran-2(5h)-one	149418-41-7		250mg	$219.00	2023-05-18
TRC	D425633-500mg	3,4-Dibromofuran-2(5h)-one	149418-41-7		500mg	$333.00	2023-05-18
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